8-((2-chloro-6-fluorobenzyl)thio)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[(2-chloro-6-fluorophenyl)methylsulfanyl]-7-(2-ethoxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C17H18ClFN4O3S/c1-3-26-8-7-23-13-14(22(2)16(25)21-15(13)24)20-17(23)27-9-10-11(18)5-4-6-12(10)19/h4-6H,3,7-9H2,1-2H3,(H,21,24,25)
• InChI Key: SCZGDNTUTBKVNY-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(N=C1SCC3=C(C=CC=C3Cl)F)N(C(=O)NC2=O)C
• Molecular Formula: C17H18ClFN4O3S
• Molecular Weight: 412.9 g/mol

Description

8-((2-chloro-6-fluorobenzyl)thio)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H18ClFN4O3S and its molecular weight is 412.86. The purity is usually 95%.
The exact mass of the compound 8-((2-chloro-6-fluorobenzyl)thio)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimycobacterial Activity

Research has demonstrated the synthesis and biological activity of purine derivatives, showing potential as antimycobacterial agents against Mycobacterium tuberculosis. The study found that specific structural modifications, such as small, hydrophobic substituents in the purine 2-position, enhance bioactivity against M. tuberculosis with minimal toxicity towards mammalian cells. This insight suggests the potential for developing new drug candidates targeting tuberculosis (Morten Braendvang & L. Gundersen, 2007).

Neurodegenerative Disease Treatment

A library of tricyclic xanthine derivatives was evaluated for their potential in treating neurodegenerative diseases. The compounds exhibited potent dual-target-directed A1/A2A adenosine receptor antagonism, suggesting their utility in symptomatic and disease-modifying treatment of neurodegenerative diseases. This highlights the potential of purine derivatives in developing therapeutics for conditions such as Parkinson's and Alzheimer's diseases (A. Brunschweiger et al., 2014).

DPP-IV Inhibitors for Diabetes Management

Purine-2,6-dione derivatives have been synthesized and evaluated as inhibitors of dipeptidyl peptidase IV (DPP-IV), showing moderate to good inhibitory activities. These findings are significant for the development of new treatments for type 2 diabetes, with some compounds showing activity comparable to established drugs like Sitagliptin. The study provides a basis for further exploration of purine derivatives as therapeutic agents in diabetes management (Didunyemi Mo et al., 2015).